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Compound of Interest

Compound Name: Nhs-LC-biotin

Cat. No.: B1678671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of NHS-LC-Biotin (Succinimidyl-6-

(biotinamido)hexanoate), a widely used reagent for the biotinylation of proteins and other

biomolecules. We will delve into its chemical and physical properties, provide detailed

experimental protocols for its use, and illustrate a typical workflow for the enrichment and

analysis of biotinylated proteins.

Core Properties of NHS-LC-Biotin
NHS-LC-Biotin is an amine-reactive biotinylation reagent characterized by a long spacer arm.

The N-hydroxysuccinimide (NHS) ester group reacts specifically and efficiently with primary

amines (-NH2) at a pH range of 7-9 to form stable amide bonds.[1][2] This reaction typically

targets the N-terminus of a polypeptide chain and the epsilon-amine of lysine residues. The

"LC" or long-chain spacer arm, which is 22.4 angstroms in length, helps to minimize steric

hindrance when the biotinylated molecule interacts with avidin or streptavidin.[3]

One of the key features of NHS-LC-Biotin is its cell permeability, allowing for the labeling of

intracellular proteins.[3][1] For applications requiring labeling to be restricted to the cell surface,

a water-soluble, membrane-impermeable alternative such as Sulfo-NHS-LC-Biotin is

recommended.[4]
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Property Value Source(s)

Molecular Weight 454.54 g/mol [1][2][5]

Chemical Formula C₂₀H₃₀N₄O₆S [3][1][2][5]

CAS Number 72040-63-2 [3][2]

Spacer Arm Length 22.4 Å [3]

Purity ≥90% (HPLC) [1][2]

Appearance White to off-white solid

Solubility
Soluble in DMSO and DMF;

insoluble in water
[2]

Storage Temperature -20°C, protected from moisture [2]

Experimental Protocols
Below are detailed methodologies for common applications of NHS-LC-Biotin. It is crucial to

allow the reagent to equilibrate to room temperature before opening the vial to prevent

condensation, as it is moisture-sensitive.

Protocol 1: General Protein Biotinylation in Solution
This protocol is suitable for labeling antibodies or other purified proteins.

Materials:

NHS-LC-Biotin

Protein solution (1-10 mg/mL in an amine-free buffer, e.g., PBS, pH 7.2-8.0)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Desalting column or dialysis equipment

Procedure:
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Prepare Protein Sample: Ensure the protein is in an amine-free buffer like PBS. Buffers

containing primary amines, such as Tris or glycine, will compete with the biotinylation

reaction and should be removed by dialysis or buffer exchange.

Prepare NHS-LC-Biotin Stock Solution: Immediately before use, dissolve NHS-LC-Biotin in

anhydrous DMF or DMSO to a concentration of 10 mM (approximately 4.5 mg/mL).

Biotinylation Reaction:

Calculate the required volume of the NHS-LC-Biotin stock solution to achieve a desired

molar excess. A 10- to 20-fold molar excess of biotin to protein is a common starting point.

[3] For more dilute protein solutions, a higher molar excess may be necessary.[3]

Add the calculated volume of the NHS-LC-Biotin stock solution to the protein solution.

Incubation: Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on

ice.[3]

Removal of Excess Biotin: After incubation, it is essential to remove non-reacted and

hydrolyzed biotin. This is typically achieved using a desalting column (e.g., Sephadex G-25)

or through dialysis against an appropriate buffer.[3]

Protocol 2: Labeling of Cell Surface Proteins
This protocol describes the biotinylation of proteins on the surface of living cells. While NHS-
LC-Biotin is membrane-permeable, performing the incubation at 4°C can reduce its

internalization.[4] For exclusive cell-surface labeling, Sulfo-NHS-LC-Biotin is the preferred

reagent.[4]

Materials:

NHS-LC-Biotin

Cell suspension or adherent cells

Ice-cold Phosphate-Buffered Saline (PBS), pH 8.0

Quenching buffer (PBS containing 100 mM glycine)
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Procedure:

Cell Preparation:

Wash the cells three times with ice-cold PBS (pH 8.0) to completely remove any amine-

containing culture media.[4]

For cells in suspension, resuspend them in ice-cold PBS (pH 8.0) at a concentration of

approximately 25 x 10⁶ cells/mL.[4] For adherent cells, add ice-cold PBS (pH 8.0) to the

culture dish.

Biotinylation Reaction:

Prepare a fresh solution of NHS-LC-Biotin in an appropriate solvent (like DMSO) and

immediately dilute it into the PBS covering the cells. A final concentration of 2-5 mM is

generally effective.[4]

Incubate the cells for 30 minutes at 4°C with gentle agitation to label the surface proteins.

[4]

Quenching:

To stop the reaction, add the quenching buffer (PBS with 100 mM glycine) and incubate for

10-15 minutes at 4°C. The primary amines in glycine will react with and quench any

excess NHS-LC-Biotin.

Wash the cells three times with ice-cold quenching buffer to remove all traces of unreacted

biotin.[4]

Downstream Processing: The biotinylated cells are now ready for lysis and subsequent

analysis, such as immunoprecipitation or Western blotting.

Visualizing the Workflow
The following diagrams illustrate the logical flow of a typical biotinylation experiment, from the

chemical reaction to the downstream analysis of labeled proteins.
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Biotinylation Reaction

Protein with Primary Amines (-NH2)

Biotinylated Protein

pH 7-9

NHS-LC-Biotin

NHS (byproduct)
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Start with Protein Sample
(e.g., cell lysate or purified protein)

Biotinylation with NHS-LC-Biotin

Quench Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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